Cas no 904509-48-4 (2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol)

• Product Name: 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol
• CAS No: 904509-48-4
• MF: C₂₆H₂₄N₂O₄
• MW: 428.479766845703
• CID: 5556972
• Update Time: 2025-10-30

2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-((4-methylbenzyl)oxy)phenol
• 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol

• Inchi： 1S/C26H24N2O4/c1-17-4-6-18(7-5-17)15-32-20-9-10-21(23(29)13-20)26-22(14-27-16-28-26)19-8-11-24(30-2)25(12-19)31-3/h4-14,16,29H,15H2,1-3H3
• InChI Key： TUVGTXRRFPMPOL-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=C(C)C=C2)=CC=C1C1C(C2=CC=C(OC)C(OC)=C2)=CN=CN=1

Additional information on 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol

Research Briefing on 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol (CAS: 904509-48-4)

Recent studies on the compound 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol (CAS: 904509-48-4) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrimidine and phenol derivatives, has been investigated for its biological activities, including anti-inflammatory, anticancer, and kinase inhibitory properties. The structural complexity of this molecule allows for diverse interactions with biological targets, making it a subject of significant interest in drug discovery.

One of the key findings from recent research is the compound's ability to modulate specific kinase pathways, particularly those involved in inflammatory responses and cancer cell proliferation. In vitro studies have demonstrated that 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol exhibits potent inhibitory effects on certain tyrosine kinases, which are often overexpressed in various malignancies. These findings suggest its potential as a targeted therapy for cancers where kinase dysregulation plays a critical role.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active research. Advanced computational modeling and structure-activity relationship (SAR) studies are being employed to refine the compound's efficacy and safety profiles.

In addition to its kinase inhibitory activity, recent studies have also examined the anti-inflammatory potential of 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol. Experimental models of inflammation have shown that the compound can significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. These effects are mediated through the suppression of NF-κB signaling, a central pathway in inflammatory responses. Such properties position this compound as a potential therapeutic option for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis and scalability of 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol have also been addressed in recent publications. Innovative synthetic routes have been developed to improve yield and purity, facilitating its availability for further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable drug candidates.

In conclusion, the compound 2-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl-5-(4-methylphenyl)methoxyphenol (CAS: 904509-48-4) represents a multifaceted molecule with significant therapeutic potential. Its dual capabilities as a kinase inhibitor and anti-inflammatory agent underscore its versatility in addressing complex diseases. Ongoing research aims to overcome existing challenges and harness its full potential, paving the way for its eventual application in clinical settings. This briefing underscores the importance of continued investment in the exploration of this compound and its derivatives to unlock new avenues in drug development.